Cas no 1806326-96-4 (2-(Carboxy(hydroxy)methyl)benzo[d]oxazole-4-methanol)

• Product Name: 2-(Carboxy(hydroxy)methyl)benzo[d]oxazole-4-methanol
• CAS No: 1806326-96-4
• MF: C₁₀H₉NO₅
• MW: 223.182163000107
• CID: 4816880
• Update Time: 2025-11-03

2-(Carboxy(hydroxy)methyl)benzo[d]oxazole-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Carboxy(hydroxy)methyl)benzo[d]oxazole-4-methanol

• Inchi： 1S/C10H9NO5/c12-4-5-2-1-3-6-7(5)11-9(16-6)8(13)10(14)15/h1-3,8,12-13H,4H2,(H,14,15)
• InChI Key： HBLILSMATVPJCK-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)O)O)=NC2C(CO)=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• XLogP3: -0.2
• Topological Polar Surface Area: 104

Additional information on 2-(Carboxy(hydroxy)methyl)benzo[d]oxazole-4-methanol

2-(Carboxy(hydroxy)methyl)benzo[d]oxazole-4-methanol (CAS No. 1806326-96-4): A Comprehensive Overview

2-(Carboxy(hydroxy)methyl)benzo[d]oxazole-4-methanol (CAS No. 1806326-96-4) is a unique and structurally complex compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive benzo[d]oxazole core and functional groups, holds potential applications in various areas, including drug discovery and materials science.

The benzo[d]oxazole scaffold is a well-known heterocyclic structure that has been extensively studied for its diverse biological activities. The presence of the carboxy(hydroxy)methyl group in the 2-position of the benzo[d]oxazole ring adds a layer of complexity and functionality to the molecule, making it an intriguing candidate for further investigation.

Recent studies have highlighted the importance of 2-(Carboxy(hydroxy)methyl)benzo[d]oxazole-4-methanol in various biological processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as arthritis and asthma. The mechanism of action is believed to involve the modulation of key signaling pathways, including NF-κB and MAPK, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 2-(Carboxy(hydroxy)methyl)benzo[d]oxazole-4-methanol has also been investigated for its potential as an antioxidant. Oxidative stress is a common factor in many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can effectively scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property makes it a promising candidate for the development of therapeutic agents targeting oxidative stress-related conditions.

The structural features of 2-(Carboxy(hydroxy)methyl)benzo[d]oxazole-4-methanol also contribute to its potential as a drug candidate. The carboxy(hydroxy)methyl group can form hydrogen bonds with biological targets, enhancing the compound's binding affinity and selectivity. This is particularly important in drug design, where high specificity and low off-target effects are crucial for therapeutic success.

Furthermore, the solubility and stability of 2-(Carboxy(hydroxy)methyl)benzo[d]oxazole-4-methanol have been evaluated in various solvents and physiological conditions. Research indicates that this compound exhibits good solubility in aqueous solutions, which is advantageous for its use in pharmaceutical formulations. Additionally, it shows stability under a wide range of pH conditions, making it suitable for both oral and parenteral administration.

Clinical trials are currently underway to assess the safety and efficacy of 2-(Carboxy(hydroxy)methyl)benzo[d]oxazole-4-methanol in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical evaluation and potential market approval.

In conclusion, 2-(Carboxy(hydroxy)methyl)benzo[d]oxazole-4-methanol (CAS No. 1806326-96-4) is a multifaceted compound with a range of potential applications in medicine and materials science. Its unique structural features, combined with its biological activities, make it an exciting area of research for scientists and pharmaceutical companies alike. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, 2-(Carboxy(hydroxy)methyl)benzo[d]oxazole-4-methanol is poised to play a significant role in the development of novel therapeutic agents.